Cas no 1361566-60-0 (2,3-Bis(3,4-dichlorophenyl)-5-chloropyridine)

• Product name: 2,3-Bis(3,4-dichlorophenyl)-5-chloropyridine
• CAS No: 1361566-60-0
• MF: C₁₇H₈Cl₅N
• MW: 403.517119407654
• CID: 4927047

2,3-Bis(3,4-dichlorophenyl)-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(3,4-dichlorophenyl)-5-chloropyridine

• Inchi： 1S/C17H8Cl5N/c18-11-7-12(9-1-3-13(19)15(21)5-9)17(23-8-11)10-2-4-14(20)16(22)6-10/h1-8H
• InChI Key： KVZKKELNRIJAOQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C2C=CC(=C(C=2)Cl)Cl)C(=C1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 7.3
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(3,4-dichlorophenyl)-5-chloropyridine

Comprehensive Overview of 2,3-Bis(3,4-dichlorophenyl)-5-chloropyridine (CAS No. 1361566-60-0)

2,3-Bis(3,4-dichlorophenyl)-5-chloropyridine (CAS No. 1361566-60-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the class of polychlorinated aromatic compounds, which are known for their stability and versatility in chemical synthesis. Researchers and industry professionals are increasingly interested in its potential uses, particularly in the fields of material science and pharmaceutical intermediates.

The molecular structure of 2,3-Bis(3,4-dichlorophenyl)-5-chloropyridine features multiple chlorine substituents, which contribute to its distinct chemical behavior. These substituents enhance the compound's lipophilicity and electron-withdrawing properties, making it a candidate for applications requiring precise electronic or steric control. Recent studies have explored its role in the development of advanced functional materials, such as organic semiconductors and liquid crystals, which are critical for next-generation electronic devices.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 2,3-Bis(3,4-dichlorophenyl)-5-chloropyridine?" Current research suggests that it could serve as a key intermediate in the synthesis of agrochemicals and pharmaceuticals. Its robust aromatic framework and halogenated groups make it suitable for constructing complex molecules with specific biological activities. Additionally, its thermal stability has sparked interest in its use as a flame retardant additive in polymers, aligning with the growing demand for safer and more sustainable materials.

Another trending topic in the scientific community is the environmental impact of halogenated compounds. While 2,3-Bis(3,4-dichlorophenyl)-5-chloropyridine is not classified as a hazardous substance, its degradation pathways and persistence in the environment are subjects of ongoing investigation. Researchers are focusing on green chemistry approaches to minimize any potential ecological footprint, such as developing catalytic methods to reduce waste during synthesis.

From a commercial perspective, the demand for high-purity 2,3-Bis(3,4-dichlorophenyl)-5-chloropyridine is rising, particularly in regions with strong chemical manufacturing sectors. Suppliers and distributors are increasingly listing this compound under its CAS No. 1361566-60-0 to ensure accurate identification in global trade. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity, which is critical for applications in sensitive industries like pharmaceuticals and electronics.

In summary, 2,3-Bis(3,4-dichlorophenyl)-5-chloropyridine (CAS No. 1361566-60-0) represents a promising compound with multifaceted applications. Its unique chemical properties align with contemporary trends in sustainable chemistry and advanced material design. As research continues to uncover its full potential, this compound is poised to play a pivotal role in innovation across multiple scientific and industrial domains.